Cas no 501939-95-3 (2-Oxazolidinone,3-(3-fluoro-4-iodophenyl)-5-(1H-1,2,3-triazol-1-ylmethyl)-, (5R)-)

• Product Name: 2-Oxazolidinone,3-(3-fluoro-4-iodophenyl)-5-(1H-1,2,3-triazol-1-ylmethyl)-, (5R)-
• CAS No: 501939-95-3
• MF: C₁₂H₁₀FIN₄O₂
• MW: 388.136277675629
• CID: 365561
• PubChem ID: 11257720
• Update Time: 2025-07-09

2-Oxazolidinone,3-(3-fluoro-4-iodophenyl)-5-(1H-1,2,3-triazol-1-ylmethyl)-, (5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,3-(3-fluoro-4-iodophenyl)-5-(1H-1,2,3-triazol-1-ylmethyl)-, (5R)-
• N-{[(5S)-3-(3-fluoro-4-iodophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl} acetamide
• Aryl halide chemistry informer library compound X14
• 501939-95-3
• 3-(3-Fluoro-4-iodo-phenyl)-5(R)-[1,2,3]triazol-1-ylmethyl-oxazolidin-2-one
• KPEMSGMCGMPKSL-VIFPVBQESA-N
• (5R)-3-(3-Fluoro-4-iodo-phenyl)-5-[1,2,3]triazol-1-ylmethyl-oxazolidin-2-one
• (R)-5-((1H-1,2,3-Triazol-1-yl)methyl)-3-(3-fluoro-4-iodophenyl)oxazolidin-2-one
• SCHEMBL1033575
• (5R)-3-(3-fluoro-4-iodophenyl)-5-(1H-1,2,3-triazol-1-ylmethyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C12H10FIN4O2/c13-10-5-8(1-2-11(10)14)18-7-9(20-12(18)19)6-17-4-3-15-16-17/h1-5,9H,6-7H2/t9-/m0/s1
• InChI Key： KPEMSGMCGMPKSL-VIFPVBQESA-N
• SMILES： IC1C=CC(=CC=1F)N1C(=O)O[C@@H](CN2C=CN=N2)C1

Computed Properties

• Exact Mass: 387.9829
• Monoisotopic Mass: 387.98325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Melting Point: 195-200 °C (w/ decomp.)
• PSA: 60.25

Additional information on 2-Oxazolidinone,3-(3-fluoro-4-iodophenyl)-5-(1H-1,2,3-triazol-1-ylmethyl)-, (5R)-

Comprehensive Overview of 2-Oxazolidinone,3-(3-fluoro-4-iodophenyl)-5-(1H-1,2,3-triazol-1-ylmethyl)-, (5R)- (CAS No. 501939-95-3)

The compound 2-Oxazolidinone,3-(3-fluoro-4-iodophenyl)-5-(1H-1,2,3-triazol-1-ylmethyl)-, (5R)- (CAS No. 501939-95-3) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluoro-iodophenyl moiety and a triazolylmethyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its stereochemistry, as the (5R) configuration plays a critical role in its biological activity.

In recent years, the demand for fluorinated and iodinated compounds has surged due to their applications in medicinal chemistry. The presence of both fluorine and iodine in this molecule enhances its binding affinity and metabolic stability, making it a valuable scaffold for designing new therapeutics. The 1,2,3-triazole ring, a hallmark of click chemistry, further adds to its versatility, enabling facile modifications for structure-activity relationship (SAR) studies.

The compound's CAS No. 501939-95-3 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis, purity, and potential applications in targeting antibiotic-resistant bacteria or cancer cells. These queries align with current trends in drug development, where multi-functional molecules are prioritized to address complex diseases. The oxazolidinone core, known for its antibacterial properties, combined with the triazole functionality, suggests potential dual-action mechanisms.

From a synthetic perspective, the preparation of 2-Oxazolidinone,3-(3-fluoro-4-iodophenyl)-5-(1H-1,2,3-triazol-1-ylmethyl)-, (5R)- involves multi-step organic transformations, including Sonogashira coupling and click chemistry reactions. These methods are widely discussed in research forums, highlighting the compound's appeal to synthetic chemists. Its chiral purity is another focal point, as enantioselective synthesis is crucial for ensuring therapeutic efficacy and minimizing side effects.

In the context of SEO optimization, this compound attracts searches related to fluorinated heterocycles, iodoarenes, and triazole-based drugs. These keywords are strategically embedded to enhance visibility while maintaining the content's professional rigor. The discussion also taps into broader themes like precision medicine and targeted therapy, which resonate with contemporary scientific discourse. By integrating these elements, the article ensures both readability and search engine relevance.

Future research directions for CAS No. 501939-95-3 may explore its pharmacokinetic profiles and toxicity studies, which are critical for translational applications. The compound's structural novelty positions it as a candidate for patent filings and collaborative projects between academia and industry. As the scientific community continues to unravel its potential, 2-Oxazolidinone,3-(3-fluoro-4-iodophenyl)-5-(1H-1,2,3-triazol-1-ylmethyl)-, (5R)- is poised to remain a topic of keen interest.